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Abstract

Apelin-12 is a potent endogenous peptide belonging to the apelin family, which exerts a wide
array of physiological effects through its interaction with the G protein-coupled APJ receptor.
This technical guide offers an in-depth exploration of the multifaceted functions of Apelin-12,
with a particular focus on its roles in the cardiovascular, metabolic, and neurological systems.
We delve into the signaling pathways activated by Apelin-12, present key quantitative data
from seminal studies in clearly structured tables, and provide detailed experimental
methodologies for investigating its activities. This document is intended to serve as a
comprehensive resource for researchers, scientists, and professionals in drug development
who are interested in the therapeutic potential of targeting the apelin system.

Introduction

The discovery of the apelin peptide family and its endogenous receptor, APJ, has opened new
avenues for understanding physiological and pathological processes. Apelin is synthesized as
a 77-amino acid prepropeptide, which is then cleaved into several active fragments, including
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Apelin-36, Apelin-17, Apelin-13, and Apelin-12.[1][2] Among these, Apelin-12, a 12-amino acid
peptide, is a potent and biologically active isoform.[3] This guide focuses specifically on the
physiological functions of Apelin-12, providing a detailed overview of its mechanism of action
and systemic effects.

The Apelin-12/APJ Signaling Axis

Apelin-12 exerts its effects by binding to the APJ receptor, a class A G protein-coupled
receptor (GPCR). The activation of the APJ receptor by Apelin-12 initiates a cascade of
intracellular signaling events that are cell-type specific and can involve multiple G protein
subtypes.

G Protein-Coupled Signaling Pathways

Upon binding of Apelin-12, the APJ receptor primarily couples to Gi proteins, leading to the
inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (CAMP)
levels. Additionally, Apelin-12/APJ signaling activates other key pathways, including the
phospholipase C (PLC) pathway, which mobilizes intracellular calcium, and the PI3K/Akt and
MAPK/ERK pathways, which are involved in cell survival, proliferation, and metabolism.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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